1-(4-fluoro-2-methylphenyl)piperazine dihydrochloride
Overview
Description
“1-(4-fluoro-2-methylphenyl)piperazine dihydrochloride” is a chemical compound with the CAS Number: 223513-14-2 . It has a molecular weight of 267.17 and is stored at room temperature . The compound appears as a powder .
Synthesis Analysis
The synthesis of piperazine derivatives, such as “1-(4-fluoro-2-methylphenyl)piperazine dihydrochloride”, has been a subject of research in recent years . Methods include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis .Molecular Structure Analysis
The InChI code for this compound is 1S/C11H15FN2.2ClH/c1-9-8-10(12)2-3-11(9)14-6-4-13-5-7-14;;/h2-3,8,13H,4-7H2,1H3;2*1H . This code provides a standard way to encode the compound’s molecular structure.Chemical Reactions Analysis
The synthesis of piperazine derivatives involves various chemical reactions. For instance, the cyclization of 1,2-diamine derivatives with sulfonium salts leads to protected piperazines . Another key step includes aza-Michael addition between diamine and the in situ generated sulfonium salt .Physical And Chemical Properties Analysis
This compound is a white to pale reddish-yellow crystalline powder . It should be stored in a cool and dark place at ambient temperatures . It is known to be incompatible with oxidizing agents .Mechanism of Action
While the specific mechanism of action for “1-(4-fluoro-2-methylphenyl)piperazine dihydrochloride” is not mentioned in the search results, piperazine compounds in general mediate their anthelmintic action by paralyzing parasites, allowing the host body to easily remove or expel the invading organism .
Safety and Hazards
The compound has several hazard statements including H302, H315, H319, H335 indicating it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray, wearing protective gloves/clothing/eye protection/face protection, and washing thoroughly after handling .
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(4-fluoro-2-methylphenyl)piperazine dihydrochloride involves the reaction of 4-fluoro-2-methylphenylamine with piperazine in the presence of a suitable solvent and a catalyst. The resulting product is then treated with hydrochloric acid to obtain the dihydrochloride salt of the desired compound.", "Starting Materials": ["4-fluoro-2-methylphenylamine", "piperazine", "solvent", "catalyst", "hydrochloric acid"], "Reaction": ["Step 1: 4-fluoro-2-methylphenylamine and piperazine are mixed in a suitable solvent such as ethanol or methanol.", "Step 2: A catalyst such as palladium on carbon or Raney nickel is added to the reaction mixture.", "Step 3: The reaction mixture is heated under reflux for several hours to allow the reaction to proceed.", "Step 4: The solvent is removed under reduced pressure to obtain the crude product.", "Step 5: The crude product is dissolved in hydrochloric acid and the resulting solution is stirred for several hours.", "Step 6: The dihydrochloride salt of the desired compound is obtained by filtration and drying."] } | |
CAS RN |
223513-14-2 |
Product Name |
1-(4-fluoro-2-methylphenyl)piperazine dihydrochloride |
Molecular Formula |
C11H17Cl2FN2 |
Molecular Weight |
267.2 |
Purity |
95 |
Origin of Product |
United States |
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